Cas no 37710-13-7 (19-Norlanosta-5,23-diene-3,11,22-trione,16,25-bis(acetyloxy)-2,20-dihydroxy-9-methyl-, (2b,9b,10a,16a,23E)- (9CI))

• Product Name: 19-Norlanosta-5,23-diene-3,11,22-trione,16,25-bis(acetyloxy)-2,20-dihydroxy-9-methyl-, (2b,9b,10a,16a,23E)- (9CI)
• CAS No: 37710-13-7
• MF: C₃₄H₄₈O₉
• MW: 600.739531517029
• CID: 305354
• PubChem ID: 5356030
• Update Time: 2025-04-19

19-Norlanosta-5,23-diene-3,11,22-trione,16,25-bis(acetyloxy)-2,20-dihydroxy-9-methyl-, (2b,9b,10a,16a,23E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 19-Norlanosta-5,23-diene-3,11,22-trione,16,25-bis(acetyloxy)-2,20-dihydroxy-9-methyl-, (2b,9b,10a,16a,23E)- (9CI)
• [(2S,8S,9R,10R,13R,14S,16R,17R)-17-[(E,2R)-6-acetyloxy-2-hydroxy-6-methyl-3-oxohept-4-en-2-yl]-2-hydroxy-4,4,9,13,14-pentamethyl-3,11-dioxo-2,7,8,10,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-1
• AC1NS8IA
• FABACEIN
• NSC49452
• [(2S,8S,9R,10R,13R,14S,16R,17R)-17-[(E,2R)-6-acetyloxy-2-hydroxy-6-methyl-3-oxohept-4-en-2-yl]-2-hydroxy-4,4,9,13,14-pentamethyl-3,11-dioxo-2,7,8,10,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-16-yl] acetate
• DTXSID30418058
• 37710-13-7
• CHEMBL2005440
• NSC-49452

• Inchi： 1S/C34H48O9/c1-18(35)42-23-16-31(7)24-12-11-20-21(15-22(37)28(40)30(20,5)6)33(24,9)26(39)17-32(31,8)27(23)34(10,41)25(38)13-14-29(3,4)43-19(2)36/h11,13-14,21-24,27,37,41H,12,15-17H2,1-10H3/b14-13+/t21-,22+,23-,24+,27+,31+,32-,33+,34+/m1/s1
• InChI Key： VDSNEQABQQKTRF-ZHECFNFVSA-N
• SMILES： O(C(C)=O)[C@@H]1C[C@@]2(C)[C@@H]3CC=C4C(C)(C)C([C@H](C[C@H]4[C@]3(C)C(C[C@]2(C)[C@H]1[C@@](C(/C=C/C(C)(C)OC(C)=O)=O)(C)O)=O)O)=O

Computed Properties

• Exact Mass: 600.32994
• Monoisotopic Mass: 600.33
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 43
• Rotatable Bond Count: 8
• Complexity: 1320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 144A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.22
• Boiling Point: 703.6°Cat760mmHg
• Flash Point: 215.2°C
• Refractive Index: 1.556
• PSA: 144.27
• LogP: 4.07010